RU-SKI 43

• CAS No.: 1043797-53-0
• Product Name: RU-SKI 43
• Molecular Formula: C22H30N2O2S
• Molecular Weight: 386.55
• IUPAC Name: 2-(2-methylbutylamino)-1-[4-[(3-methylphenoxy)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl]ethanone
• Standard InChI: InChI=1S/C22H30N2O2S/c1-4-16(2)13-23-14-22(25)24-10-8-21-19(9-11-27-21)20(24)15-26-18-7-5-6-17(3)12-18/h5-7,9,11-12,16,20,23H,4,8,10,13-15H2,1-3H3
• SMILES: CCC(C)CNCC(=O)N1CCC2=C(C1COC3=CC=CC(=C3)C)C=CS2
• Description: RU-SKI 43 is a small molecule inhibitor of Hhat(Hedgehog acyltransferase), the enzyme responsible for the attachment of palmitate onto Shh.IC50 value:Target: Hhat inhibitorRU-SKI 43 reduced pancreatic cancer cell proliferation and Gli-1 activation through Smoothened-independent non-canonical signaling. In addition, RU-SKI 43 treatment inhibited two key proliferative pathways regulated by Akt and mTOR.
• Synonyms: 2-((2-methylbutyl)amino)-1-(4-((m-tolyloxy)methyl)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)ethanone
• Reference: [1]. Petrova E, et al. Hedgehog acyltransferase as a target in pancreatic ductal adenocarcinoma. Oncogene. 2014 Jan 27. doi: 10.1038/onc.2013.575.
• PubChem Compound: 46006640
• Last Modified: Nov 11 2021